(3S)-3-Amino-3-(4-chloro-3-fluorophenyl)propan-1-OL

• Molecular Formula: C9H11ClFNO
• Molecular Weight: 203.64 g/mol
• SMILES: C1=CC(=C(C=C1C(CCO)N)F)Cl
• InChI: InChI=1S/C9H11ClFNO/c10-7-2-1-6(5-8(7)11)9(12)3-4-13/h1-2,5,9,13H,3-4,12H2/t9-/m0/s1
• InChIKey: FEFLEQVGCBGMTC-VIFPVBQESA-N

Procurement of (3S)-3-Amino-3-(4-chloro-3-fluorophenyl)propan-1-OL

(3S)-3-Amino-3-(4-chloro-3-fluorophenyl)propan-1-OL (CAS: 1213970-15-0) is a chiral amino alcohol featuring a 4-chloro-3-fluorophenyl ring, a primary amine, and a terminal hydroxyl group with a molecular weight of 203.64 g/mol . It belongs to the class of 3-amino-3-arylpropan-1-ol derivatives, a scaffold explored in patents for developing analgesics and other therapeutic agents [1]. The defined (3S)-stereochemistry is critical, as its inversion to the (3R)-enantiomer (CAS: 1213528-14-3) can lead to different biological interactions, making enantiomeric purity a key differentiator for scientific selection .

Chiral (3S)-enantiomer for stereospecific SAR studies

3-amino-3-arylpropan-1-ol scaffold from analgesic patent class

4-chloro-3-fluorophenyl substitution for halogen-bonding studies

• [1] Sundermann, B., et al. (2000). 3-amino-3-arylpropan-1-ol derivatives, and their preparation and use as a medicament in the treatment of chronic pain and other illnesses. Patent NZ-503397-A. View Source

Why (3S)-3-Amino-3-(4-chloro-3-fluorophenyl)propan-1-OL Cannot Be Substituted

Generic substitution is not feasible for this compound due to three structural determinants that govern its function as a pharmaceutical intermediate. First, chirality at the C3 position dictates biological target engagement, as the (3S) and (3R) forms are distinct chemical entities [1]. Second, the 1,3-relationship between the amine and hydroxyl groups provides a different molecular geometry and hydrogen-bonding capacity compared to its positional isomers like 3-amino-1-(4-chloro-3-fluorophenyl)propan-1-ol . Finally, the distinct pattern of halogen substitution (4-chloro-3-fluoro) on the phenyl ring modulates compound lipophilicity and metabolic stability differently than non-halogenated, single-halogen, or other di-halogenated analogs .

Chirality mismatch (3R)-enantiomer (CAS 1213528-14-3) is a distinct chemical entity; stereochemistry may shift target engagement and SAR interpretation.

Regioisomer mismatch 3-amino-1-arylpropan-1-ol analog presents a different pharmacophore; hydrogen-bonding geometry and patent landscape may not transfer.

Halogen substitution mismatch Unsubstituted or mono-halogenated analogs may alter lipophilicity and metabolic stability context; project-specific SAR review required.

• [1] Kuujia. (3R)-3-Amino-3-(4-chloro-3-fluorophenyl)propan-1-ol, CAS 1213528-14-3. Chiral intermediate with significant utility in pharmaceutical synthesis, particularly in the development of APIs with stereochemical specificity. View Source

Differentiation Guide for (3S)-3-Amino-3-(4-chloro-3-fluorophenyl)propan-1-OL

Stereochemical Specificity: (3S) vs. (3R) Enantiomer

The (3S)-configuration is specifically defined and supplied as a single, pure enantiomer, resulting from a process for preparing enantiomerically enriched aryl-aminopropanols [1]. While not a head-to-head biological assay, the patent literature establishes that the general class of 3-amino-3-arylpropan-1-ols are synthesized for use as analgesics, where biological activity is inherently stereospecific [REFS-1, REFS-2]. The target (3S)-enantiomer (CAS: 1213970-15-0) is a distinct chemical entity from its (3R)-analog (CAS: 1213528-14-3), and procurement of the correct enantiomer is a prerequisite for reproducible SAR studies .

Stereochemical specificity

Class-level inference

Target (3S), CAS 1213970-15-0 vs. (3R) enantiomer, CAS 1213528-14-3, supplied as distinct entities with 95% purity. Enantiomeric excess not quantified in direct comparison.

Verified (3S)-configuration is required for reproducible SAR; incorrect enantiomer may invalidate pharmacological results.

Enantiomeric purity should be confirmed by chiral analytical method in project-specific context.

Evidence Dimension	Stereochemical purity and configuration
Target Compound Data	Single (3S)-enantiomer, CAS 1213970-15-0, purity 95%
Comparator Or Baseline	(3R)-enantiomer, CAS 1213528-14-3, purity 95%
Quantified Difference	Enantiomeric excess is not quantified in direct comparison assays, but the two are supplied and cataloged as distinct chemical entities.
Conditions	Commercial chemical supply from LeYan

Why This Matters

For structure-activity relationship (SAR) studies, using the incorrect enantiomer will completely invalidate pharmacological results, making verified (3S)-configuration a non-negotiable procurement specification.

• [1] Justia Patents. Process for preparing arylaminopropanols. US Patent Application 20090275772. View Source
• [2] Sundermann, B., et al. (2000). 3-amino-3-arylpropan-1-ol derivatives, and their preparation and use as a medicament in the treatment of chronic pain and other illnesses. Patent NZ-503397-A. View Source

Regioisomeric Comparison: 3-Amino-3-aryl vs. 3-Amino-1-aryl Propanols

The target compound is a 3-amino-3-arylpropan-1-ol, which places the basic amine and the aromatic ring on the same carbon. A closely related analog, 3-amino-1-(4-chloro-3-fluorophenyl)propan-1-ol (CAS: 1525063-43-7), positions the hydroxyl and aryl groups on the same carbon . This difference in functional group placement creates distinct hydrogen-bonding pharmacophores and molecular geometries, which will lead to divergent biological activities as established by patent SARs for this class [1]. Though no direct bioassay comparison is published, the two compounds are not interchangeable synthons for the production of the same final APIs.

Regioisomeric comparison

Supporting evidence

Target: amine and aryl on C3, OH on C1. Comparator: 3-amino-1-(4-chloro-3-fluorophenyl)propan-1-ol (OH and aryl on C1, amine on C3). No direct activity data available.

Distinct pharmacophore geometry; compounds are not interchangeable synthons for the same API.

Patent SAR for the class indicates divergent biological profiles across regioisomers.

Evidence Dimension	Regioisomeric structure and pharmacophoric presentation
Target Compound Data	(3S)-3-amino-3-(4-chloro-3-fluorophenyl)propan-1-ol (amine and aryl on C3, OH on C1)
Comparator Or Baseline	3-amino-1-(4-chloro-3-fluorophenyl)propan-1-ol (OH and aryl on C1, amine on C3)
Quantified Difference	No direct comparative activity data available. The differentiation is based on distinct chemical structures.
Conditions	Chemical structure and patent analysis

Why This Matters

Selecting the wrong regioisomer will lead to the synthesis of a different final compound with altered pharmacodynamics and a different patent landscape.

• [1] Sundermann, B., et al. (2000). 3-amino-3-arylpropan-1-ol derivatives, and their preparation and use as a medicament in the treatment of chronic pain and other illnesses. Patent NZ-503397-A. View Source

Halogen Substitution Pattern: 4-Chloro-3-fluorophenyl vs. Unsubstituted

The 4-chloro-3-fluorophenyl substitution on the target compound differentiates it from the unsubstituted 3-amino-3-phenylpropan-1-ol core [1]. While direct activity data for the target compound is unavailable in primary literature, the general mechanism of action for this class involves the chlorine and fluorine substituents enhancing binding affinity through halogen bonding and modulating pharmacokinetic properties like LogP . These physicochemical impacts provide a class-level inference for its differentiation, though it does not replace the need for project-specific SAR data when selecting a lead scaffold.

Halogen substitution pattern

Class-level inference

4-Cl, 3-F substitution (predicted logP 1.86) vs. unsubstituted phenyl analog. Differentiation based on general halogen SAR for aryl amino alcohols.

Halogen pattern may influence target affinity and metabolic stability; class-level inference only.

Project-specific SAR needed when selecting lead scaffold; computational predictions to verify.

Evidence Dimension	Halogen substitution and predicted physicochemical properties
Target Compound Data	Contains 4-Cl and 3-F substituents, predicted logP: 1.86
Comparator Or Baseline	Unsubstituted 3-amino-3-phenylpropan-1-ol
Quantified Difference	No direct comparative data available; the difference is inferred from the general SAR of halogen-substituted aryl amino alcohols.
Conditions	Computational prediction and class-level SAR from patents

Why This Matters

Halogens are key determinants of a drug candidate's target affinity and metabolic profile; this specific substitution pattern is thus a critical selection parameter for medicinal chemistry projects.

• [1] PubChem Patent Summary. 3-amino-3-arylpropan-1-ol compounds, their preparation and use. US Patent 6410790. View Source

Applications of (3S)-3-Amino-3-(4-chloro-3-fluorophenyl)propan-1-OL

Stereospecific Building Block for Pain APIs

This compound serves as a vital (3S)-enantiomerically pure intermediate for synthesizing patented 3-amino-3-arylpropan-1-ol analgesics. Its use is mandated for any project aiming to replicate or build upon the pharmaceutical activities described in patent family NZ-503397-A, where biological activity is contingent on the defined stereochemistry [1].

Chiral Probe in SAR Studies

This compound is an essential tool for medicinal chemists conducting SAR studies on the 3-amino-3-arylpropan-1-ol scaffold. The (3S)-configuration must be sourced alongside the (3R)-enantiomer to probe stereochemical preferences of biological targets. As the compounds are cataloged as distinct entities, careful procurement ensures that pharmacological data accurately reflects the influence of chirality [2].

Chiral Purity Reference Standard

This single-enantiomer compound can be used as a reference standard for developing enantioselective analytical methods or for profiling the chiral purity of related APIs and intermediates. Its clear stereochemical assignment provides a benchmark against which the presence of the undesired (3R)-enantiomer can be quantified during process chemistry development and quality control .

Application

Selection Property

Validation Focus

Analgesic patent research intermediate

Stereochemical control

Enantiomeric purity verification

Chiral SAR probe

Enantiomer-specific procurement

Comparative (3R)-enantiomer sourcing

Chiral purity reference standard

Defined stereochemistry

Enantioselective method development

• [1] Sundermann, B., et al. (2000). 3-amino-3-arylpropan-1-ol derivatives, and their preparation and use as a medicament in the treatment of chronic pain and other illnesses. Patent NZ-503397-A. View Source
• [2] Kuujia. (3R)-3-Amino-3-(4-chloro-3-fluorophenyl)propan-1-ol, CAS 1213528-14-3. Chiral intermediate used for developing APIs with stereochemical specificity. View Source